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Compound of Interest

Compound Name: Onitisin 2'-O-glucoside

Cat. No.: B14793205

For Researchers, Scientists, and Drug Development Professionals
Introduction:

Onitisin 2'-0O-glucoside is a naturally occurring sesquiterpenoid glycoside.[1][2] It is isolated
from the herbs of Onychium japonicum, a fern species.[2] While the chemical structure and
basic properties of Onitisin 2'-O-glucoside have been identified, a comprehensive
understanding of its biological activities and potential therapeutic applications remains largely
unexplored in publicly available scientific literature. This document aims to provide a concise
summary of the known information and highlight the current knowledge gaps regarding this
compound.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Onitisin 2'-O-glucoside is
presented in the table below. This information is compiled from publicly accessible chemical
databases.
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Property Value Source

CAS Number 62043-53-2 ChemFaces
Molecular Formula C21H3009 ChemFaces
Appearance Powder BOC Sciences

) BOC Sciences, Henan
Purity >98% )
Allgreen Chemical Co.,Ltd

The herbs of Onychium
Source ) ) ChemFaces
japonicum

Storage 2-8°C, tightly sealed ChemFaces

Potential Therapeutic Relevance: A Field of
Opportunity

Currently, there is a significant lack of published research detailing the specific therapeutic
targets, mechanisms of action, or signaling pathways associated with Onitisin 2'-O-glucoside.
While many other plant-derived glycosides, such as those of quercetin and luteolin, have
demonstrated a range of biological activities including antioxidant and anti-inflammatory effects,
no such data is readily available for Onitisin 2'-O-glucoside.

The absence of experimental data, including quantitative measures of biological activity (e.g.,
IC50 values) and detailed experimental protocols, prevents the construction of a
comprehensive technical guide on its therapeutic potential.

Future Directions and Research Imperatives

The structural characteristics of Onitisin 2'-O-glucoside, as a sesquiterpenoid glycoside,
suggest that it may possess biological activities of therapeutic interest. To elucidate its
potential, the following areas of research are critical:

o Bioactivity Screening: Comprehensive in vitro screening assays are necessary to identify any
potential biological effects, such as anti-inflammatory, antioxidant, anticancer, or
antimicrobial activities.
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o Target Identification and Validation: Should initial screening reveal significant bioactivity,
subsequent studies will be required to identify and validate the specific molecular targets of
Onitisin 2'-O-glucoside.

o Mechanism of Action Studies: Elucidating the signaling pathways and molecular
mechanisms through which Onitisin 2'-O-glucoside exerts its effects will be crucial for
understanding its therapeutic potential.

» Preclinical and Clinical Studies: Following promising in vitro and mechanistic studies, further
evaluation in preclinical animal models and ultimately in human clinical trials would be
necessary to establish its safety and efficacy.

Conclusion

Onitisin 2'-0O-glucoside represents a natural product with an undefined therapeutic potential.
While its basic chemical properties are known, a significant gap exists in the scientific literature
regarding its biological activities and mechanisms of action. This presents a clear opportunity
for researchers in natural product chemistry, pharmacology, and drug discovery to explore the
potential of this compound. Further investigation is essential to unlock any therapeutic promise
held by Onitisin 2'-O-glucoside. At present, the lack of available data means that no specific
therapeutic targets can be definitively identified or described.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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